Cas no 1286705-59-6 (1-5-(furan-2-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide)

• Product Name: 1-5-(furan-2-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide
• CAS No: 1286705-59-6
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6506740
• Update Time: 2025-10-29

1-5-(furan-2-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-5-(furan-2-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide
• 1-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide

• Inchi： 1S/C19H15N3O3S/c1-11-4-2-6-14-16(11)20-18(26-14)21-17(23)19(7-8-19)15-10-13(25-22-15)12-5-3-9-24-12/h2-6,9-10H,7-8H2,1H3,(H,20,21,23)
• InChI Key： JLBYZRYDBGKFCR-UHFFFAOYSA-N
• SMILES： C1(C2C=C(C3=CC=CO3)ON=2)(C(NC2=NC3=C(C)C=CC=C3S2)=O)CC1

Additional information on 1-5-(furan-2-yl)-1,2-oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide

1-5-(Furan-2-yl)-1,2-Oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide: A Comprehensive Overview

CAS No. 1286705-59-6 refers to the compound 1-5-(furan-2-yl)-1,2-Oxazol-3-yl-N-(4-methyl-1,3-benzothiazol-2-yl)cyclopropane-1-carboxamide, a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring, a furan moiety, and a benzothiazole group. The combination of these functional groups makes it a promising candidate for research in drug discovery and material science.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are crucial for scaling up production, especially for applications in the pharmaceutical industry where high-quality compounds are essential.

Structural Analysis: The molecule's structure is dominated by the cyclopropane ring, which is known for its high strain energy and reactivity. This feature makes it an attractive target for studying chemical reactivity and designing novel compounds with unique properties. The furan group attached to the oxazole ring introduces additional electronic effects, enhancing the molecule's ability to interact with biological targets. Meanwhile, the benzothiazole moiety contributes to the compound's stability and potential pharmacokinetic properties.

Biological Activity: Recent studies have explored the biological activity of this compound in various contexts. For instance, it has shown promise as a potential inhibitor of certain enzymes involved in disease pathways. Its ability to modulate enzyme activity suggests that it could be developed into a therapeutic agent for conditions such as cancer or inflammatory diseases. Additionally, its interaction with cellular receptors has been investigated, providing insights into its potential as a drug candidate.

Applications in Material Science: Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its potential as a building block for advanced materials.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess its biodegradability and toxicity. Preliminary results indicate that the compound has low environmental persistence under certain conditions, which is a positive attribute for its sustainable use.

Future Directions: The future of this compound lies in further exploration of its properties and applications. Ongoing research aims to uncover new synthetic pathways that could lead to more efficient production methods. Additionally, investigations into its interactions with biological systems at the molecular level are expected to provide deeper insights into its therapeutic potential.

In conclusion, CAS No. 1286705-59-6 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and promising biological activity make it an exciting subject for further research and development.